4-[(5-Methylheptan-3-yl)amino]butan-2-ol

• Molecular Formula: C12H27NO
• Molecular Weight: 201.35 g/mol
• IUPAC Name: 4-(5-methylheptan-3-ylamino)butan-2-ol
• InChI: InChI=1S/C12H27NO/c1-5-10(3)9-12(6-2)13-8-7-11(4)14/h10-14H,5-9H2,1-4H3
• InChI Key: VYVVXXNILUHXLO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CC(CC)NCCC(C)O

Description

4-[(5-Methylheptan-3-yl)amino]butan-2-ol is an amino alcohol derivative characterized by a butan-2-ol backbone (secondary alcohol) substituted with an amino group attached to a 5-methylheptan-3-yl aliphatic chain.

Preparation Methods

The synthesis of 4-[(5-Methylheptan-3-yl)amino]butan-2-ol involves several steps. One common synthetic route includes the reaction of 5-methylheptan-3-amine with butan-2-ol under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific research needs .

Chemical Reactions Analysis

4-[(5-Methylheptan-3-yl)amino]butan-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

4-[(5-Methylheptan-3-yl)amino]butan-2-ol has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and its role in drug development.

Industry: Utilized in the development of new materials and as a component in various industrial processes

Mechanism of Action

The mechanism of action of 4-[(5-Methylheptan-3-yl)amino]butan-2-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

The following comparison focuses on structurally related amino alcohols, emphasizing substituent effects on physicochemical properties, reactivity, and biological activity.

Structural Features and Substituent Diversity

Table 1: Key Structural Comparisons

Compound Name	Substituent Features	Functional Groups	Key References
4-[(5-Methylheptan-3-yl)amino]butan-2-ol	Branched aliphatic chain (5-methylheptan-3-yl)	Secondary alcohol, secondary amine	N/A
(2S)-4-(Methylamino)butan-2-ol	Methyl group on amine	Secondary alcohol, primary amine
4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol	Brominated aromatic system	Secondary alcohol, benzylamine
4-{[(2,3-Difluorophenyl)methyl]amino}butan-2-ol	Difluorinated aromatic ring	Secondary alcohol, benzylamine
4-[(1-Phenylethyl)amino]butan-2-ol	Phenethyl group on amine	Secondary alcohol, secondary amine
4-(Dimethylamino)butan-2-ol	Dimethylamino group	Secondary alcohol, tertiary amine

Physicochemical Properties

• Lipophilicity : The 5-methylheptan-3-yl chain in the target compound likely enhances lipophilicity compared to analogs with aromatic (e.g., bromophenyl in ) or smaller alkyl substituents (e.g., methyl in ). This property may improve membrane permeability but reduce aqueous solubility .
• Hydrogen Bonding: The hydroxyl and amino groups enable hydrogen bonding, similar to other amino alcohols like 4-(Dimethylamino)butan-2-ol . However, steric hindrance from the branched chain may slightly reduce H-bonding capacity compared to less bulky analogs.

Unique Attributes of 4-[(5-Methylheptan-3-yl)amino]butan-2-ol

• Stereochemical Complexity : The compound’s chirality (if present) could lead to enantiomer-specific biological effects, a feature critical in drug design .
• Synthonic Versatility: The combination of amine and alcohol groups allows for derivatization into esters, amides, or carbamates, akin to modifications observed in 4-{[(5-Methylthiophen-2-yl)methyl]amino}butan-2-ol .

Biological Activity

4-[(5-Methylheptan-3-yl)amino]butan-2-ol, a compound belonging to the class of amino alcohols, has garnered attention for its potential biological activities. This article explores its mechanisms of action, biological effects, and comparisons with similar compounds, supported by relevant data and case studies.

Chemical Structure and Properties

The chemical formula of 4-[(5-Methylheptan-3-yl)amino]butan-2-ol is C12H25NO, characterized by an amino group and a hydroxyl group that contribute to its reactivity and biological interactions. The unique arrangement of functional groups enables it to interact with various biological targets.

The biological activity of 4-[(5-Methylheptan-3-yl)amino]butan-2-ol is primarily attributed to:

• Hydrogen Bonding : The amino group can form hydrogen bonds with biological macromolecules, influencing their structure and function.
• Biochemical Reactions : The hydroxyl group participates in biochemical reactions, potentially modulating enzyme activities and metabolic pathways.

Antimicrobial Activity

Research indicates that compounds structurally related to 4-[(5-Methylheptan-3-yl)amino]butan-2-ol exhibit significant antimicrobial properties. For instance, studies have shown that certain amino alcohols display antibacterial activity against both Gram-positive and Gram-negative bacteria. The minimal inhibitory concentrations (MICs) for related compounds range from 36.5 µM to 211.5 µM, indicating their potential as antimicrobial agents .

Neuropharmacological Effects

The compound's structural features suggest potential interactions with neurotransmitter systems. Inhibitors of GABA transporters, for example, have been linked to analgesic effects in neuropathic pain models. Compounds similar to 4-[(5-Methylheptan-3-yl)amino]butan-2-ol have shown promising results in reducing pain without inducing motor deficits in animal models .

Comparative Analysis with Similar Compounds

The following table summarizes the biological activities of 4-[(5-Methylheptan-3-yl)amino]butan-2-ol compared to structurally similar compounds:

Compound Name	MIC (µM)	Biological Activity
4-[(5-Methylheptan-3-yl)amino]butan-2-ol	TBD	Antimicrobial, Neuropharmacological
2-amino-4-methylpentan-1-ol	36.5 - 211.5	Antibacterial
3-amino-2-methylpentan-1-ol	TBD	Antimicrobial

TBD : To be determined based on further research.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial efficacy of several amino alcohol derivatives against common pathogens. The results indicated that compounds with similar structures to 4-[(5-Methylheptan-3-yl)amino]butan-2-ol exhibited potent antibacterial activity comparable to standard antibiotics like ampicillin .
• Neuropharmacological Research : In a rodent model of neuropathic pain, compounds designed based on the structure of 4-[(5-Methylheptan-3-yl)amino]butan-2-ol demonstrated significant antinociceptive properties without causing adverse motor effects .